Cas no 2168339-71-5 (4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine
• CAS No: 2168339-71-5
• MF: C₁₀H₁₂N₂S₂
• MW: 224.345679283142
• CID: 6190520
• PubChem ID: 165640894
• Update Time: 2025-10-30

4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine
• 2168339-71-5
• EN300-1753214

• Inchi： 1S/C10H12N2S2/c1-2-3-7-4-5-9(14-7)8-6-13-10(11)12-8/h4-6H,2-3H2,1H3,(H2,11,12)
• InChI Key： CBWAKOIIGADIQJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC(N)=N2)=CC=C1CCC

Computed Properties

• Exact Mass: 224.04419074g/mol
• Monoisotopic Mass: 224.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.4Ų

Additional information on 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine (CAS No. 2168339-71-5)

The compound 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine (CAS No. 2168339-71-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring with a thiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound's propylthiophene side chain further enhances its lipophilicity, which is crucial for membrane permeability in drug design.

In recent years, the demand for heterocyclic compounds like 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine has surged due to their versatility in medicinal chemistry. Searches for terms such as "thiazole derivatives in drug discovery" and "thiophene-based bioactive molecules" reflect the growing interest in this field. The compound's CAS No. 2168339-71-5 is frequently queried in scientific databases, highlighting its relevance in current research. Its potential applications span from antimicrobial agents to kinase inhibitors, aligning with the global focus on combating antibiotic resistance and targeted cancer therapies.

The synthesis of 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine involves multi-step organic reactions, often starting with the functionalization of thiophene precursors. Chemists optimize reaction conditions to achieve high yields and purity, as impurities can significantly impact its pharmacological properties. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound. The rise of AI-driven drug discovery has also spurred interest in this molecule, with computational models predicting its binding affinities to various enzymes and receptors.

From an industrial perspective, 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine is valued for its scalability. Manufacturers emphasize green chemistry principles to reduce waste and energy consumption during production. This aligns with the broader trend of sustainable synthesis, a hot topic in both academic and corporate circles. Questions like "How to optimize thiazole synthesis?" or "What are the eco-friendly routes to thiophene derivatives?" dominate forums and search engines, underscoring the need for innovative approaches.

In conclusion, 4-(5-propylthiophen-2-yl)-1,3-thiazol-2-amine (CAS No. 2168339-71-5) represents a compelling case study in modern chemical research. Its dual thiophene-thiazole architecture offers a rich platform for exploration, whether in drug development or material science. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges, from infectious diseases to sustainable manufacturing.